Cas no 1804073-51-5 (3-(2-Carboxyethyl)-4-chloromandelic acid)

• Product Name: 3-(2-Carboxyethyl)-4-chloromandelic acid
• CAS No: 1804073-51-5
• MF: C₁₁H₁₁ClO₅
• MW: 258.655042886734
• CID: 4942293
• Update Time: 2025-08-03

3-(2-Carboxyethyl)-4-chloromandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Carboxyethyl)-4-chloromandelic acid

• Inchi： 1S/C11H11ClO5/c12-8-3-1-7(10(15)11(16)17)5-6(8)2-4-9(13)14/h1,3,5,10,15H,2,4H2,(H,13,14)(H,16,17)
• InChI Key： PUDFNXRCORVBOI-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C(=O)O)O)C=C1CCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 294
• XLogP3: 1.2
• Topological Polar Surface Area: 94.8

Additional information on 3-(2-Carboxyethyl)-4-chloromandelic acid

Professional Introduction to 3-(2-Carboxyethyl)-4-chloromandelic Acid (CAS No. 1804073-51-5)

3-(2-Carboxyethyl)-4-chloromandelic acid, with the chemical identifier CAS No. 1804073-51-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique structural framework, exhibits promising properties that make it a valuable candidate for various research applications, particularly in the development of novel therapeutic agents and biochemical probes.

The molecular structure of 3-(2-Carboxyethyl)-4-chloromandelic acid consists of a mandelic acid derivative substituted with a carboxyethyl group at the C-2 position and a chlorine atom at the C-4 position. This specific arrangement of functional groups imparts distinct chemical reactivity and biological activity, making it an intriguing subject for further investigation. The presence of both acidic and chlorinated moieties enhances its potential utility in synthetic chemistry and drug design.

In recent years, there has been a growing interest in exploring the pharmacological potential of 3-(2-Carboxyethyl)-4-chloromandelic acid. Studies have begun to uncover its role in modulating various biological pathways, particularly those involved in enzyme inhibition and metabolic regulation. The compound's ability to interact with specific targets has led researchers to investigate its potential as a lead compound for the development of drugs targeting neurological disorders, inflammatory conditions, and metabolic syndromes.

One of the most compelling aspects of 3-(2-Carboxyethyl)-4-chloromandelic acid is its versatility in chemical synthesis. The carboxyethyl group provides a reactive site for further functionalization, allowing chemists to modify the molecule and tailor its properties for specific applications. This flexibility has enabled the creation of a library of derivatives that exhibit enhanced efficacy and selectivity in preclinical studies. For instance, derivatives of this compound have shown promise in inhibiting key enzymes involved in cancer cell proliferation and apoptosis.

The chlorinated mandelic acid core of 3-(2-Carboxyethyl)-4-chloromandelic acid also contributes to its unique pharmacological profile. Chlorinated aromatic compounds are well-known for their ability to interact with biological targets such as enzymes and receptors, often leading to potent therapeutic effects. The chlorine atom at the C-4 position in this compound is particularly noteworthy, as it can influence both the electronic properties and steric interactions of the molecule, thereby modulating its biological activity.

Recent advancements in computational chemistry have further enhanced our understanding of the interactions between 3-(2-Carboxyethyl)-4-chloromandelic acid and biological targets. Molecular modeling studies have revealed that this compound can bind to specific pockets on enzymes and receptors with high affinity. These insights have guided the optimization of the molecule's structure to improve its binding properties and reduce potential side effects. Such computational approaches are increasingly becoming integral to drug discovery pipelines, providing a rapid and cost-effective means of identifying promising candidates.

The synthesis of 3-(2-Carboxyethyl)-4-chloromandelic acid has also been refined through recent methodological improvements. Researchers have developed efficient synthetic routes that minimize byproduct formation and maximize yield. These advancements have not only made the compound more accessible for research purposes but also paved the way for large-scale production if future clinical applications materialize. The ability to produce this compound reliably and cost-effectively is crucial for advancing its translation from laboratory research to therapeutic use.

The potential applications of 3-(2-Carboxyethyl)-4-chloromandelic acid extend beyond traditional pharmaceuticals. Its unique chemical properties make it an attractive candidate for use in biochemical research as a probe or intermediate in synthetic pathways. For example, researchers have utilized derivatives of this compound to study enzyme mechanisms and develop new synthetic methodologies. These applications highlight the compound's broader impact on scientific research beyond its immediate therapeutic potential.

In conclusion, 3-(2-Carboxyethyl)-4-chloromandelic acid (CAS No. 1804073-51-5) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. The ongoing research into this compound underscores its potential as a lead molecule for drug development and a valuable tool in biochemical studies. As our understanding of its properties continues to grow, so too will its applications in medicine and scientific research.